N-(1-isopropyl-2-methylpropyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(2,4-dimethylpentan-3-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H23NO2S/c1-10(2)14(11(3)4)15-18(16,17)13-8-6-12(5)7-9-13/h6-11,14-15H,1-5H3
• InChI Key: KDFJURROAHZPAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(C(C)C)C(C)C
• Molecular Formula: C14H23NO2S
• Molecular Weight: 269.40 g/mol

Description

N-(1-isopropyl-2-methylpropyl)-4-methylbenzenesulfonamide, also known as sulfaquinoxaline, is a sulfonamide antibiotic that is commonly used in veterinary medicine to treat bacterial infections in livestock. Sulfaquinoxaline belongs to the class of sulfonamides that inhibit bacterial growth by blocking the synthesis of folic acid, which is essential for the growth and survival of bacteria.

Mechanism of Action

Sulfaquinoxaline works by inhibiting the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid. Folic acid is essential for the growth and survival of bacteria, and inhibition of its synthesis leads to bacterial death.
Biochemical and Physiological Effects:
Sulfaquinoxaline has been shown to have a high degree of selectivity for bacterial cells over mammalian cells, due to differences in the folic acid synthesis pathway between the two. However, it can cause adverse effects in some animals, including hypersensitivity reactions and gastrointestinal disturbances.

Advantages and Limitations for Lab Experiments

Sulfaquinoxaline is a widely used antibiotic in veterinary medicine and is readily available for research purposes. However, its use in laboratory experiments is limited by the potential for bacterial resistance to develop and the need to carefully control dosages to avoid toxicity.

Future Directions

Future research on N-(1-isopropyl-2-methylpropyl)-4-methylbenzenesulfonamideline could focus on developing new strategies to overcome bacterial resistance to sulfonamides, such as combination therapy with other antibiotics or the use of alternative sulfonamide derivatives. Additionally, further studies could investigate the potential use of N-(1-isopropyl-2-methylpropyl)-4-methylbenzenesulfonamideline in the treatment of human bacterial infections, as well as its potential for use in other areas of medicine, such as cancer treatment.

Synthesis Methods

Sulfaquinoxaline can be synthesized through a multi-step process involving the reaction of 4-chloro-3-nitrobenzenesulfonamide with isopropyl-2-methylpropylamine, followed by reduction and acetylation reactions. The final product is purified through recrystallization to obtain pure N-(1-isopropyl-2-methylpropyl)-4-methylbenzenesulfonamideline.

Scientific Research Applications

Sulfaquinoxaline has been extensively studied for its antibacterial activity against a wide range of bacteria, including E. coli, Salmonella, and Campylobacter. It has been used in research studies to investigate the mechanisms of bacterial resistance to sulfonamides and to develop new strategies to overcome this resistance.